Cas no 1804283-60-0 (1-Bromo-1-(2-ethoxy-3-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-ethoxy-3-ethylphenyl)propan-2-one
• CAS No: 1804283-60-0
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 4976144
• Update Time: 2025-05-20

1-Bromo-1-(2-ethoxy-3-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-ethoxy-3-ethylphenyl)propan-2-one

• Inchi： 1S/C13H17BrO2/c1-4-10-7-6-8-11(12(14)9(3)15)13(10)16-5-2/h6-8,12H,4-5H2,1-3H3
• InChI Key： YEJUBXMSMUCITO-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1=CC=CC(CC)=C1OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(2-ethoxy-3-ethylphenyl)propan-2-one

1-Bromo-1-(2-Ethoxy-3-Ethylphenyl)Propan-2-One: A Comprehensive Overview

1-Bromo-1-(2-Ethoxy-3-Ethylphenyl)Propan-2-One (CAS No. 1804283-60-0) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and material science. This compound is characterized by its brominated propanone group attached to a substituted phenyl ring, making it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials. Recent studies have highlighted its role in the synthesis of bioactive compounds and its ability to participate in intricate chemical reactions, underscoring its importance in modern organic chemistry.

The molecular structure of 1-Bromo-1-(2-Ethoxy-3-Ethylphenyl)Propan-2-One consists of a central ketone group (propanone) with a bromine atom and a substituted phenyl ring. The phenyl ring is further substituted with an ethoxy group at the 2-position and an ethyl group at the 3-position, which imparts unique electronic and steric properties to the molecule. These substituents influence the compound's reactivity, solubility, and stability, making it suitable for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-Bromo-1-(2-Ethoxy-3-Ethylphenyl)Propan-2-One through multi-step reactions involving nucleophilic substitutions, Grignard reactions, and ketone formations. Researchers have optimized reaction conditions to enhance yield and purity, which is crucial for its application in downstream processes such as drug development and material synthesis.

In terms of applications, 1-Bromo-1-(2-Ethoxy-3-Ethylphenyl)Propan-2-One has shown promise as an intermediate in the synthesis of bioactive compounds. Its brominated propanone group can undergo various nucleophilic substitutions, allowing for the incorporation of diverse functional groups that may exhibit pharmacological activity. For instance, recent studies have explored its use in the development of antifungal agents and anticancer drugs, where its structural flexibility plays a pivotal role.

Beyond pharmaceutical applications, this compound has also been investigated for its potential in agrochemicals. Its ability to interact with biological systems makes it a candidate for herbicides or insecticides. Researchers have reported that 1-Bromo-1-(2-Ethoxy-3-Ethylphenyl)Propan-2-One exhibits selective toxicity against certain pests while maintaining low toxicity to non-target organisms, which is a critical factor in agrochemical design.

The environmental impact of 1-Bromo-1-(2-Ethoxy-3-Ethylphenyl)Propan-2-One has also been a topic of recent research. Studies have focused on its biodegradation pathways and potential accumulation in ecosystems. Preliminary findings suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental persistence. However, further research is needed to fully understand its ecological footprint and ensure sustainable use.

From a materials science perspective, 1-Bromo-1-(2-Ethoxy-3-Ethylphenyl)Propan-2-One has been explored as a precursor for advanced polymers and coatings. Its ability to participate in polymerization reactions under specific conditions offers opportunities for developing high-performance materials with tailored properties such as thermal stability and mechanical strength.

In conclusion, 1-Bromo-1-(2-Ethoxy-3-Ethylphenyl)Propan-2-One (CAS No. 1804283-60-) is a multifaceted compound with significant potential across various industries. Its unique structure enables diverse chemical transformations, making it an invaluable tool in modern organic chemistry. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in scientific advancements.